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Compound of Interest

Compound Name: OCH

Cat. No.: B1142175 Get Quote

This guide provides immediate, procedural, and step-by-step instructions for the safe handling

and disposal of o-Chlorobenzaldehyde (OCH). It is intended for researchers, scientists, and

drug development professionals to ensure a safe laboratory environment.

I. Understanding the Hazards
o-Chlorobenzaldehyde is a combustible liquid that can cause severe skin, eye, and respiratory

tract irritation.[1] It is harmful if swallowed and toxic to aquatic life.[1][2] The substance can be

absorbed through inhalation, skin contact, and ingestion. Upon heating, it decomposes and

produces toxic and corrosive fumes, including hydrogen chloride.

Key Safety-Related Properties of o-Chlorobenzaldehyde:

Property Value Citation

Appearance
Colorless to yellow liquid with a

pungent odor

Flash Point 87°C (closed cup) [1]

Boiling Point 211.9°C

Melting Point 12.4°C

Solubility in Water Miscible

Vapor Pressure 0.04 kPa at 25°C
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II. Personal Protective Equipment (PPE)
The following PPE is mandatory when handling o-Chlorobenzaldehyde to minimize exposure

risk.

A. Core PPE Requirements:

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[1][3] Standard

safety glasses are not sufficient.

Skin Protection:

Gloves: Handle with chemical-resistant gloves. Inspect gloves for any damage before use

and use proper glove removal technique to avoid skin contact.[3][4]

Protective Clothing: A complete suit protecting against chemicals or a lab coat should be

worn.[1][4] Flame-retardant and antistatic protective clothing is recommended.[5]

Respiratory Protection: Use in a well-ventilated area with local exhaust.[1][5] If ventilation is

inadequate or there is a risk of inhalation, use a NIOSH-approved respirator.[6]

B. PPE Inspection and Maintenance:

Visually inspect all PPE for damage (tears, cracks, or degradation) before each use.

Replace damaged PPE immediately.

Clean and store reusable PPE according to the manufacturer's instructions.

III. Operational Plan: Step-by-Step Handling
Procedure
Adherence to the following procedural steps is critical for safe handling.

A. Pre-Handling Preparations:

Information Review: Thoroughly review the Safety Data Sheet (SDS) for o-

Chlorobenzaldehyde before beginning any work.[3]
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Work Area Setup:

Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are readily accessible and unobstructed.

[6]

Remove all sources of ignition from the work area, as explosive vapor/air mixtures may

form above 87°C.[1]

Ground all equipment containing the material to prevent electrostatic discharge.[5]

Donning PPE: Put on all required PPE as outlined in Section II.

B. Handling o-Chlorobenzaldehyde:

Transferring and Dispensing:

Conduct all transfers and manipulations of o-Chlorobenzaldehyde inside a certified

chemical fume hood to avoid inhalation of vapors.[3]

Use unbreakable packaging or place breakable containers into a closed, unbreakable

secondary container.[1]

During Operations:

Avoid direct contact with the substance.

Do not eat, drink, or smoke in the work area.[1]

Keep containers tightly closed when not in use.[3][5]

Post-Handling Procedures:

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[1][3]

Decontaminate the work surface.
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Properly doff and dispose of or clean PPE.

IV. Emergency and Disposal Plan
Immediate and appropriate response to emergencies and proper disposal are crucial.

A. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if possible. Seek immediate medical attention.[1][3]

Skin Contact: Remove contaminated clothing immediately. Rinse the affected skin with

plenty of water for at least 15 minutes. Seek medical attention.[1][3]

Inhalation: Move the person to fresh air and have them rest. Seek immediate medical

attention.[1] If the person is not breathing, provide artificial respiration.[3]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[1][3][6]

Spill Response:

Evacuate personnel from the immediate area.

Wear appropriate PPE, including respiratory protection.

Collect leaking liquid in sealable containers.[1]

Absorb the remaining liquid with an inert absorbent material such as dry sand or earth.[1]

Place the absorbed material into a suitable, closed container for hazardous waste

disposal.[3]

Do not allow the chemical to enter drains or the environment.[1][3]

B. Disposal Plan:
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Waste Collection: Collect all o-Chlorobenzaldehyde waste, including contaminated

absorbents and disposable PPE, in a designated, properly labeled, and sealed hazardous

waste container.

Disposal Method: Dispose of the hazardous waste through a licensed professional waste

disposal service.[4] This may involve incineration in a chemical incinerator equipped with an

afterburner and scrubber.[4]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[4]

V. Workflow Diagrams
Handling and Disposal Workflow for o-Chlorobenzaldehyde
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of o-

Chlorobenzaldehyde.
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Caption: A diagram showing the logical flow of actions in response to an emergency involving

o-Chlorobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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